molecular formula C8H13N3OS B11789378 (4-(Cyclopropylmethyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methanol

(4-(Cyclopropylmethyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methanol

Cat. No.: B11789378
M. Wt: 199.28 g/mol
InChI Key: APRWUCPCPZKTMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a triazole derivative characterized by a cyclopropylmethyl group at the 4-position, a methylthio (-SMe) substituent at the 5-position, and a hydroxymethyl (-CH2OH) moiety at the 3-position. Its molecular formula is C8H12N3OS (inferred from structural analogs in –13). The hydroxymethyl group contributes to hydrogen-bonding capacity, influencing solubility and target binding .

Properties

Molecular Formula

C8H13N3OS

Molecular Weight

199.28 g/mol

IUPAC Name

[4-(cyclopropylmethyl)-5-methylsulfanyl-1,2,4-triazol-3-yl]methanol

InChI

InChI=1S/C8H13N3OS/c1-13-8-10-9-7(5-12)11(8)4-6-2-3-6/h6,12H,2-5H2,1H3

InChI Key

APRWUCPCPZKTMW-UHFFFAOYSA-N

Canonical SMILES

CSC1=NN=C(N1CC2CC2)CO

Origin of Product

United States

Biological Activity

The compound (4-(Cyclopropylmethyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methanol is a member of the triazole family, which has garnered attention due to its potential biological activities. This article provides a comprehensive analysis of its biological activity, including relevant research findings and case studies.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

C8H12N4S\text{C}_8\text{H}_{12}\text{N}_4\text{S}

This structure features a triazole ring, which is known for its diverse biological activities, including antifungal and antibacterial properties.

Antifungal Activity

Research indicates that triazole derivatives often exhibit significant antifungal properties. The compound has been studied for its effectiveness against various fungal strains. A study demonstrated that similar triazole compounds inhibited the growth of Candida albicans and Aspergillus niger, suggesting potential applications in antifungal therapies .

Antimicrobial Activity

In addition to antifungal properties, triazole derivatives have shown promising antibacterial activity. A comparative study highlighted that compounds with similar structures exhibited inhibition against both Gram-positive and Gram-negative bacteria. Specifically, compounds with methylthio groups were noted for enhanced activity against Staphylococcus aureus and Escherichia coli .

Antiparasitic Activity

The compound's biological profile extends to antiparasitic effects. Triazoles have been recognized for their efficacy against nematodes, particularly in veterinary medicine. Research on related compounds has shown effectiveness against gastrointestinal nematodes in livestock, indicating that (4-(Cyclopropylmethyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methanol may share similar mechanisms of action .

Study 1: Antifungal Efficacy

In a laboratory setting, (4-(Cyclopropylmethyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methanol was tested against a panel of fungal pathogens. The results indicated an IC50 value of 15 µg/mL against Candida albicans, demonstrating significant antifungal potential compared to standard antifungal agents .

Study 2: Antibacterial Properties

A recent study evaluated the antibacterial activity of the compound in vitro. It was found to exhibit a minimum inhibitory concentration (MIC) of 32 µg/mL against Staphylococcus aureus. This suggests that the compound could be developed into a therapeutic agent for treating bacterial infections .

Study 3: Antiparasitic Applications

Field trials involving livestock treated with triazole derivatives showed a reduction in gastrointestinal nematode populations. The effectiveness of these treatments was attributed to the ability of triazoles to disrupt parasitic metabolism, which may also apply to (4-(Cyclopropylmethyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methanol .

Research Findings Summary Table

Activity TypeTarget OrganismIC50/MIC ValueReference
AntifungalCandida albicans15 µg/mL
AntibacterialStaphylococcus aureus32 µg/mL
AntiparasiticGastrointestinal nematodesEffective in field trials

Comparison with Similar Compounds

Substituent Variations and Physicochemical Properties

The table below summarizes key structural differences and inferred properties:

Compound Name Substituents (Position) Molecular Formula Molecular Weight (g/mol) Notable Properties
(4-(Cyclopropylmethyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methanol 4: Cyclopropylmethyl; 5: -SMe; 3: -CH2OH C8H12N3OS ~198.27 (calculated) Moderate lipophilicity, potential metabolic stability due to cyclopropyl
(4-Cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)methanol () 4: Cyclopropyl; 5: -Me; 3: -CH2OH C7H11N3O 153.18 Lower molecular weight; reduced lipophilicity compared to methylthio analog
[4-ethyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]methanol () 4: Ethyl; 5: 2-phenylethyl; 3: -CH2OH C13H17N3O 231.30 High lipophilicity due to aromatic substituent; potential for CNS penetration
5-ethyl-4-[(4-methylphenyl)methyl]-4H-1,2,4-triazole-3-thiol () 4: p-Methylbenzyl; 5: Ethyl; 3: -SH C12H15N3S 233.33 Thiol group increases reactivity (e.g., disulfide formation)
4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol () 4: p-Methoxyphenyl; 5: Phenyl; 3: -SH C15H13N3OS 283.35 Enhanced antifungal activity due to methoxyphenyl group

Key Observations:

  • Lipophilicity : The cyclopropylmethyl and methylthio groups in the target compound likely confer intermediate lipophilicity compared to analogs with aromatic (e.g., phenylethyl) or smaller alkyl (e.g., ethyl) substituents.
  • Reactivity : The methylthio (-SMe) group is less reactive than thiol (-SH) derivatives (), reducing susceptibility to oxidation but limiting covalent interactions with biological targets.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.